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Compound of Interest

Compound Name: 2-Bromo-6-methylnaphthalene

Cat. No.: B123290

An In-depth Technical Guide to the Commercial Availability and Applications of 2-Bromo-6-
methylnaphthalene

For researchers, scientists, and professionals in drug development, 2-Bromo-6-
methylnaphthalene is a valuable chemical intermediate. Its naphthalene core, functionalized
with both a bromine atom and a methyl group, offers a versatile scaffold for the synthesis of
complex organic molecules. This guide provides a comprehensive overview of its commercial
availability, key suppliers, and detailed experimental protocols for its synthesis and subsequent
reactions.

Physicochemical Properties

2-Bromo-6-methylnaphthalene is an aromatic hydrocarbon with the molecular formula
C11H9Br.[1] Its structure, featuring a naphthalene backbone with a bromine atom at the 2-
position and a methyl group at the 6-position, makes it a key building block in organic
synthesis.
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Property Value

Molecular Formula C11H9Br

Molecular Weight 221.09 g/mol

Exact Mass 219.989 g/mol

LogP 3.91070

IUPAC Name 2-bromo-6-methylnaphthalene

SMILES CC1=CC2=C(C=C1)C=C(C=C2)Br

inchi InChl=1S/C11H9Br/c1-8-2-3-10-7-11(12)5-4-
9(10)6-8/h2-7H,1H3

InChlKey LIGQAYZZFOJVBD-UHFFFAOYSA-N

Commercial Availability and Suppliers

2-Bromo-6-methylnaphthalene is available from several chemical suppliers, catering to both

research and development as well as larger-scale production needs. The purity and available

quantities can vary between suppliers.

Supplier Purity Available Quantities
Benchchem Not specified Inquire for details
Vulcanchem Not specified Inquire for details

LGC Standards Not specified 500mg, 59

It is advisable to contact the suppliers directly for the most current information on pricing,

availability, and detailed specifications.

Applications in Organic Synthesis

The presence of a bromine atom on the naphthalene ring makes 2-Bromo-6-

methylnaphthalene an excellent substrate for a variety of cross-coupling reactions. These
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reactions are fundamental in medicinal chemistry and materials science for the formation of
carbon-carbon and carbon-heteroatom bonds.

Key applications include:

o Pharmaceutical Intermediates: The naphthalene scaffold is a core component of several
pharmaceutical agents. The bromo- and methyl- substitutions on the naphthalene ring allow
for the synthesis of various drug candidates.

» Bioactive Scaffolds: This compound is utilized in the development of new therapeutic agents,
including anti-inflammatory agents and kinase inhibitors.[2]

e Cross-Coupling Reactions: It is a versatile substrate for transition metal-catalyzed reactions
such as Suzuki-Miyaura, Stille, and Sonogashira couplings, enabling the synthesis of more
complex naphthalene derivatives.[1]

Caption: Application of 2-Bromo-6-methylnaphthalene in cross-coupling reactions.

Experimental Protocols
Synthesis of 2-Bromo-6-methylnaphthalene from 2-
Hydroxy-6-methylnaphthalene

An economically viable method for the large-scale production of 2-Bromo-6-
methylnaphthalene starts from the readily available 2-hydroxy-6-methylnaphthalene.[2] The
process involves a bromination reaction using a triphenylphosphine-bromine complex.[3]

Materials:

2-Hydroxy-6-methylnaphthalene

Triphenylphosphine

Bromine

An appropriate solvent (e.g., xylene)[3]

5% Sodium hydroxide solution
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o Water
e Alcohol (for washing)
Procedure:

o A mixture of the triphenylphosphine-bromine complex and 2-hydroxy-6-methylnaphthalene is
heated to a temperature in the range of 200-300 °C. The molar ratio of the
triphenylphosphine-bromine complex to 2-hydroxy-6-methylnaphthalene is typically between
1:1 and 1.5:1.[3]

» After the reaction is complete, the mixture is cooled.

e The product, 2-bromo-6-methylnaphthalene, along with the byproduct triphenylphosphine
oxide, is extracted using a solvent such as xylene.[3]

e The organic layer is washed sequentially with a 5% sodium hydroxide solution and water.[3]

e The solvent is removed by concentration under reduced pressure to yield a mixture of 2-
bromo-6-methylnaphthalene and triphenylphosphine oxide.[3]

o The triphenylphosphine oxide is removed by washing the mixture with alcohol, yielding
purified 2-bromo-6-methylnaphthalene.[3]

Reactants

Reaction Workup & Purification Product
Triphenylphosphine-bromine complex

—>
Geatlng (200-300 °cD—>Gmacmn with Xy\enHNash with NaOH and WaeroncemrauoD—»[Wasmng with A\COHUDO
—>

2-hydroxy-6-methylnaphthalene

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Bromo-6-methylnaphthalene.
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This technical guide provides a foundational understanding of 2-Bromo-6-methylnaphthalene
for professionals in the field. For specific applications and large-scale synthesis, further
optimization of the described protocols may be necessary. Always consult relevant safety data
sheets (SDS) before handling any chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial availability and suppliers of 2-Bromo-6-
methylnaphthalene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b123290#commercial-availability-and-suppliers-of-2-
bromo-6-methylnaphthalene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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